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This guide provides an objective comparison of experimental data and methodologies used in
the study of isospin symmetry, with a focus on the exotic nucleus Carbon-15 and its mirror
partner, Nitrogen-15. The information presented is intended to support research and
development in nuclear physics and related fields.

Introduction to Isospin Symmetry and Carbon-15

Isospin is a quantum number that reflects the symmetry between protons and neutrons under
the strong nuclear force. If the strong force were the only interaction, nuclei with the same total
number of nucleons (isobars) but different numbers of protons and neutrons would have
identical energy levels. However, the electromagnetic force, which acts only on protons, breaks
this symmetry. Studying the differences in the energy levels and decay properties of "mirror
nuclei" — pairs of nuclei where the number of protons in one equals the number of neutrons in
the other, and vice versa — provides a powerful tool to probe the effects of isospin symmetry
breaking.[1][2][3]

Carbon-15 (°C?) is a short-lived radioactive isotope with 6 protons and 9 neutrons.[4] Its mirror
nucleus is Nitrogen-15 (’N8), a stable isotope.[5] The significant neutron excess in Carbon-15
makes it an interesting case for studying nuclear structure at the limits of stability and for
testing theoretical models of isospin symmetry breaking.[6][7]
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Comparative Analysis of Carbon-15 and Nitrogen-15

The primary method for studying isospin symmetry in the A=15 system involves comparing the
nuclear structure of Carbon-15 and Nitrogen-15. This is primarily achieved through beta decay
studies of Carbon-15 and nucleon transfer or knockout reactions.

Energy Level Comparison

The energy levels of Carbon-15 and its mirror nucleus, Nitrogen-15, provide direct insight into
isospin symmetry breaking. The following table summarizes the known energy levels, spins,
and parities for both nuclei. The data is primarily sourced from the comprehensive evaluation
"Energy Levels of Light Nuclei A = 15".[8]

Carbon-15 (15C) Nitrogen-15 (*>N)
Excitation Energy (MeV) Jn

0 1/2+

0.740 5/2+

3.103 1/2+

4.220 5/2+

4.659 (312%)

6.42 (1/2, 3/2)*

6.840 (5/2%)

12.255 5/2+

Note: J1t represents the spin and parity of the nuclear state. T represents the isospin quantum
number. Data primarily from[8].
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The differences in excitation energies between the analog states in 1>C and °N are a direct
measure of isospin symmetry breaking.

Beta Decay of Carbon-15

Carbon-15 undergoes beta-minus decay to Nitrogen-15 with a half-life of 2.449(5) seconds.[4]
[9][10] The decay proceeds to various excited states in Nitrogen-15, and the branching ratios
and corresponding ft values (which are inversely proportional to the transition strength) provide
crucial information for testing nuclear models. The primary decay is a Gamow-Teller transition.
[11][12][13]

15N Final State

Jnt Branching Ratio (%) log ft
Energy (MeV)
0(g.s.) 1/2~ <0.1 > 6.7
5.270 5/2+* 21+0.2 5.38 £ 0.04
5.299 1/2+ 89.6 £ 0.5 3.47 +£0.01
6.324 3/2- <0.02 >7.4
7.155 5/2+ 0.041 + 0.004 6.42 £ 0.04
7.300 3/2* 6.9+05 4.14 +0.03
7.566 712+ < 0.005 >7.2
8.313 1/2+ 1.1+01 4.67 +£0.04
8.571 3/2+ 0.23+£0.02 5.18 + 0.04

Data from[9].

The significant differences in the log ft values for the beta decay to different states in Nitrogen-
15 reflect the varying degrees of overlap between the initial and final state wave functions,
providing a sensitive test of shell-model calculations.[14]

Experimental Protocols
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Detailed experimental protocols are essential for the accurate measurement of the properties
of Carbon-15 and its decay products. Below are generalized methodologies for key
experimental techniques.

Production of Carbon-15 Beams

Radioactive ion beams of Carbon-15 are typically produced using the Isotope Separation On-
Line (ISOL) method or through in-flight fragmentation.[15][16][17][18]

e |ISOL Method: A high-energy proton beam bombards a thick target (e.g., uranium carbide).
The reaction products, including Carbon-15, diffuse out of the heated target, are ionized,
mass-separated, and then accelerated to the desired energy for the experiment.[16][17]

« In-flight Fragmentation: A stable heavy-ion beam (e.g., 180) is accelerated to high energies
and impinges on a light production target (e.g., beryllium). The resulting fragments, including
Carbon-15, are then separated and identified using a fragment separator.[4]
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Measure:
- 15C half-life
- Branching Ratios

- y-ray energies
- Reaction cross-sections

Derive:
- Energy Levels
- log ft values
- Gamow-Teller Strengths
- Spectroscopic Factors

Compare *>C and *>N: Compare with Theory:
- Energy Level Differences - Shell Model Calculations
- Mirror Asymmetry (0) - Ab initio Models

Extract Physics Insights:
- Isospin Symmetry Breaking Effects
- Nuclear Structure Information
- Test of Nuclear Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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